Cas no 51930-25-7 (Ethanone, 1,1'-(oxydi-4,1-phenylene)bis[2-phenyl-)

Ethanone, 1,1'-(oxydi-4,1-phenylene)bis[2-phenyl- structure
51930-25-7 structure
Product Name:Ethanone, 1,1'-(oxydi-4,1-phenylene)bis[2-phenyl-
CAS No:51930-25-7
MF:C28H22O3
MW:406.472487926483
CID:361035
PubChem ID:5047552
Update Time:2025-04-19

Ethanone, 1,1'-(oxydi-4,1-phenylene)bis[2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-phenyl-1-[4-[4-(2-phenylacetyl)phenoxy]phenyl]ethanone
    • Oprea1_472281
    • 51930-25-7
    • AKOS003265331
    • SCHEMBL11631475
    • 4,4'-Bis(phenylacetyl)diphenyl ether
    • 1,1'-(Oxybis(4,1-phenylene))bis(2-phenylethan-1-one)
    • DTXSID90407781
    • ST50680580
    • 1,1'-(oxydibenzene-4,1-diyl)bis(2-phenylethanone)
    • STK342343
    • Ethanone, 1,1'-(oxydi-4,1-phenylene)bis[2-phenyl-
    • Inchi: 1S/C28H22O3/c29-27(19-21-7-3-1-4-8-21)23-11-15-25(16-12-23)31-26-17-13-24(14-18-26)28(30)20-22-9-5-2-6-10-22/h1-18H,19-20H2
    • InChI Key: PPXFJRGFGMRFLQ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)C(CC1C=CC=CC=1)=O)C1C=CC(=CC=1)C(CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 406.15696
  • Monoisotopic Mass: 406.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

Ethanone, 1,1'-(oxydi-4,1-phenylene)bis[2-phenyl- Related Literature

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